
Gd2Ni7 superlattice structure and stacking
faults

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Gadolinium--nickel (2/7)

CAS No.: 12024-84-9

Cat. No.: B14736057

Get Quote

Executive Summary
The Gd₂Ni₇ intermetallic system represents a critical intersection of structural complexity and

functional utility, serving as a high-performance candidate for solid-state hydrogen storage and

magnetocaloric refrigeration. Unlike simple alloys, Gd₂Ni₇ crystallizes in a superlattice structure

composed of alternating subunits. This guide provides an in-depth analysis of its

crystallographic architecture, specifically the manipulation of stacking faults—planar defects

that are not merely imperfections but tunable variables for enhancing diffusion kinetics and

phase stability.

Crystallographic Architecture: The Superlattice
Paradigm
The Gd₂Ni₇ structure is not a random solid solution but a highly ordered superlattice

constructed from two fundamental building blocks stacked along the

-axis. Understanding this modularity is the prerequisite for any defect engineering strategy.
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The Subunit "Lego" Blocks
The stoichiometry of Gd₂Ni₇ (

) is achieved by chemically stacking two distinct structural subunits:

Units: These adopt the hexagonal CaCu₅-type structure (

). They are rigid and relatively resistant to hydrogen-induced expansion.

Units: These are often described as Laves-phase-like blocks (related to MgCu₂ or MgZn₂).
These units are the "active" sites for hydrogen absorption, exhibiting significant lattice
expansion upon hydrogenation.

Stoichiometric Assembly:

Polytypism: 2H vs. 3R
Depending on the stacking sequence of these blocks, Gd₂Ni₇ crystallizes in two primary

polytypes. The energy difference between these phases is minimal, making the system prone

to stacking faults.

2H Polytype (Ce₂Ni₇-type):

Space Group: Hexagonal

Stacking Sequence: The blocks stack in an AB AB sequence.

Unit Cell: Contains 2 formula units (4 blocks).

3R Polytype (Gd₂Co₇-type):

Space Group: Rhombohedral

Stacking Sequence: The blocks stack in an ABC ABC sequence.

Unit Cell: Contains 3 formula units (6 blocks).
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Figure 1: Structural hierarchy of Gd₂Ni₇, illustrating the assembly of rigid

and active

subunits into 2H and 3R polytypes, mediated by stacking faults.

Defect Engineering: Stacking Faults
In this system, stacking faults are not merely "broken" crystals; they are intergrowth defects. A

stacking fault often represents a local deviation in stoichiometry or block sequence—for

example, an extra

layer inserted into the sequence, locally creating a

or
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environment.

Thermodynamics of Formation: The formation energy of stacking faults in Gd₂Ni₇ is low due to

the structural similarity between the subunits.

Mechanism: During synthesis (cooling) or hydrogenation (expansion), the lattice relieves

strain by "slipping" along the basal plane

.

Role in H-Storage: Stacking faults act as fast diffusion corridors for hydrogen atoms,

bypassing the slower bulk diffusion through the rigid

blocks. However, excessive faulting can lead to amorphization and loss of reversible
capacity.

Experimental Protocol
To reliably synthesize Gd₂Ni₇ and control the phase purity (2H vs. 3R), a rigorous Arc Melting

and Annealing protocol is required.

Synthesis Workflow
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Parameter Specification Causality / Rationale

Precursors Gd (99.9%), Ni (99.99%)
High purity prevents oxide

pinning of grain boundaries.

Stoichiometry Gd₂Ni₇ (Excess Ni: +0.5 wt%)

Compensates for Ni

volatilization during arc

melting.

Melting Arc Melt (Ar atm, Zr getter)

Zr getter scavenges residual

. Remelt 4-5 times for

homogeneity.

Annealing 900°C - 1000°C (168-240 hrs)

Critical for superlattice

ordering. Insufficient time

yields mixed

.

Quenching Ice-water Quench

Freezes the high-temperature

equilibrium phase (often

stabilizes 2H in this specific

stoichiometry).

Characterization Strategy
XRD (Rietveld Refinement):

Distinguish 2H from 3R by analyzing the low-angle superlattice peaks (e.g.,

depending on wavelength).

Key Indicator: The presence of anisotropic line broadening often signals a high density of

stacking faults.

HRTEM (High-Resolution TEM):

Zone Axis: Align along
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or

to view the stacking layers edge-on.

Observation: Look for variations in the fringe periodicity. A perfect 2H crystal will show a

repeating motif of ~2.5 nm. Faults appear as disrupted sequences (e.g., a "3R-like" block

inside a "2H" grain).
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Arc Melting
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Homogenization Ice Water
Quench

Phase Lock Characterization
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Figure 2: Step-by-step synthesis protocol designed to maximize phase purity and control

stacking fault density.

Functional Implications
Hydrogen Storage & Battery Performance
The superlattice structure dictates the electrochemical performance in Ni-MH batteries.[1]

Subunit Mismatch: Upon hydrogenation, the

subunit expands significantly (~20 vol%), while

expands minimally.

The "Breathable" Lattice: This mismatch creates immense internal stress.

Positive Outcome: Stacking faults form to accommodate this stress, preventing

catastrophic fracture (pulverization).

Negative Outcome: If the mismatch is too high, the superlattice collapses into amorphous

clusters, degrading cycle life.

Optimization: Substitutions (e.g., Mg for Gd, or Al for Ni) are used to tune the volume of the

subunits to minimize this mismatch (lattice strain engineering).
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Magnetocaloric Effect (MCE)
Gd₂Ni₇ exhibits a magnetic phase transition near 115 K.

Entropy Change (

): The magnitude of the MCE depends on the sharpness of the transition.

Defect Impact: A mix of 2H and 3R phases (or high stacking fault density) broadens the

magnetic transition peak, reducing the maximum cooling power (RCP) but widening the

working temperature range. For "table-like" MCE profiles, a controlled distribution of stacking

faults is actually desirable.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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